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Compound of Interest

Compound Name: 3-Ethylacetophenone

Cat. No.: B146817

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile organic compounds (VOCSs) like 3-
Ethylacetophenone. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to foster a safe and efficient research
environment.

Chemical Identifier:

Name: 3-Ethylacetophenone

Synonyms: 1-(3-ethylphenyl)ethanone, m-Ethylacetophenone[1]

CAS Number: 22699-70-3[1][2]

Molecular Formula: C10H120[1][2]

Physical and Chemical Properties:
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Property Value Source
Appearance C.:Ietolr colorless to light yellow 2]
liquid
Molecular Weight 148.20 g/mol [1]
Boiling Point 218 - 220 °C (424 - 428 °F) [3]
Melting Point 9°C (48 °F) [3]
Flash Point 85 °C (185 °F) [4]
Density 0.986 g/mL at 25 °C (77 °F) [3]

Hazard Identification:

3-Ethylacetophenone is classified as a combustible liquid and can cause skin and eye
irritation.[1][3] It may also cause respiratory irritation.[1] Ingestion is considered harmful.[3]
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Hazard GHS Classification Precautionary Statement
P210: Keep away from heat,
Flammability Combustible liquid (H227) sparks, open flames, and hot

surfaces. No smoking.[3]

Skin Irritation

Causes skin irritation (H315)

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[1][3]

Eye Irritation

Causes serious eye irritation
(H319)

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][5]

Respiratory Irritation

May cause respiratory irritation
(H335)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

Acute Toxicity (Oral)

Harmful if swallowed (H302)

P301+P312: IF SWALLOWED:
Call a POISON CENTER or
doctor/physician if you feel

unwell.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure to 3-Ethylacetophenone.
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PPE Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Nitrile rubber).[6][7]

To prevent skin contact and
irritation. Butyl rubber is

effective against ketones.[6]

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles.[8][9] A face shield
may be necessary for splash
hazards.[7][9]

To protect eyes from splashes

and vapors.[7]

Skin and Body Protection

Laboratory coat.[7][10]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[10][11][12] If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is

recommended.

To prevent inhalation of
vapors, which can cause
respiratory irritation.[1][13]

Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is essential for mitigating the risks associated with 3-

Ethylacetophenone.

1. Engineering Controls:

+ Always handle 3-Ethylacetophenone in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[10][11][12]

o Ensure safety showers and eyewash stations are readily accessible and have been recently

tested.

2. Administrative Controls:
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Develop and review a Standard Operating Procedure (SOP) for all experimental work
involving 3-Ethylacetophenone.[10]

Provide comprehensive training to all personnel on the specific hazards and handling
procedures for this chemical.[10]

Keep containers tightly closed when not in use to prevent the release of vapors.[4]

. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[5]

Do not eat, drink, or smoke in areas where 3-Ethylacetophenone is handled or stored.[3][4]

. Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite).
For larger spills, evacuate the area and contact the appropriate emergency response team.

Ensure adequate ventilation during cleanup.

Disposal Plan

Proper disposal of 3-Ethylacetophenone and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1

2

. Waste Collection:

Collect all waste containing 3-Ethylacetophenone in a designated, properly labeled, and
sealed container.[10]

Do not mix with other waste streams unless compatibility has been confirmed.[3]

. Container Management:

Use containers that are compatible with organic solvents.
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Ensure waste containers are kept closed and stored in a well-ventilated area, away from
sources of ignition.[4]

w

. Disposal Method:

Dispose of chemical waste through a licensed hazardous waste disposal company.[3][4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow: Handling 3-
Ethylacetophenone
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Caption: Workflow for the safe handling of 3-Ethylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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